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This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) to assist researchers, scientists, and drug development professionals in
optimizing the out-of-band (OOB) rejection of the AM3102 digitally tunable bandpass filter
during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the typical out-of-band rejection of the AM3102?

The AM3102 typically provides 40 dB of out-of-band rejection.[1] This specification is suitable
for many applications, but some experimental setups may require enhanced rejection to
mitigate strong nearby interfering signals.

Q2: What are common sources of interference in the AM3102's operating frequency range
(330 MHz - 1.2 GHz)?

The AM3102 operates within the Ultra High Frequency (UHF) and L-band portions of the radio
spectrum. Common interference sources in this range include:
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Wireless Communication Systems: Cellular networks (especially in the 700-900 MHz bands),
Land Mobile Radio systems, and wireless data acquisition systems can be significant
sources of interference.

Digital Television Broadcasts: In some regions, DTV channels operate in the UHF band.

Switched-Mode Power Supplies: These are common in laboratory equipment and can
generate broadband noise that can extend into the operating range of the AM3102.[2]

Harmonics from other equipment: High-power digital or RF equipment can generate
harmonics that fall within or near the passband of the AM3102.

Q3: How can | improve the out-of-band rejection of my AM3102 setup?
Improving out-of-band rejection can be achieved through several methods:

Optimizing the PCB Layout: Proper layout is crucial for achieving the best performance from
the AM3102. This includes minimizing the length of traces to external inductors and using
proper grounding and shielding techniques.

Cascading with an External Filter: Placing a fixed-frequency bandpass, low-pass, or high-
pass filter in series with the AM3102 can significantly increase out-of-band rejection.[1][3]

Shielding: Enclosing the AM3102 and its surrounding circuitry in a shielded enclosure can
help to reduce the impact of external noise sources.

Troubleshooting Guides

Issue: | am observing unexpected signals or noise in my
measurements.

This could be due to insufficient out-of-band rejection of interfering signals. Follow these steps
to diagnose and resolve the issue:

Step 1: Identify the Source of Interference. Use a spectrum analyzer to observe the frequency
content of the signals at the input of your system. This will help you determine if there are
strong signals outside of your desired passband that could be leaking through the filter.
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Step 2: Verify Proper Layout and Component Selection. Ensure that your PCB layout follows
the recommendations in the AM3102 application note.[3] Key considerations include:

e Short Inductor Traces: The routes to the off-chip inductors (L1 through L8) should be as short
as possible.[3]

e Low-Loss Capacitors: Use high-performance, low-loss, broadband capacitors for DC
blocking.[3]

e Grounding and Vias: Place vias under the IC and ground pads. The recommended input
trace is a 50-ohm grounded coplanar waveguide.[3]

e Via Fencing: The IC and RF inputs/outputs should be via fenced to improve isolation.[3]

Step 3: Consider an External Filter. If layout and component selection are optimal and
interference is still an issue, cascading an external filter is the most effective solution. The
choice of external filter will depend on the nature of the interference.

» For broadband noise: A simple low-pass or high-pass filter can be effective.

e For specific, strong interferers: A band-stop (notch) filter tuned to the interfering frequency
may be necessary.

o For improved general rejection: A fixed-frequency bandpass filter with a wider passband than
your signal of interest can be used.

The following diagram illustrates a troubleshooting workflow for out-of-band rejection issues:
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Troubleshooting workflow for out-of-band rejection.

Data Presentation
Table 1: AM3102 Key Specifications
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Parameter Value

Frequency Range 330 MHz to 1.2 GHz
Typical Out-of-Band Rejection 40 dBJ[1]

Insertion Loss 2.5dBJ[1]

Package 4x6mm QFN[1]

Table 2: Recommended External Components for

AM3102 (330 MHz - 1200 MHZ operation)

Part Value Part Number Manufacturer
C1,C2 0.1 uF 0402BB104KW160 Passives Plus
L1, L8 13 nH 0402HP-13NXGLW Coilcraft

L2, L5 6.2 nH 0402HP-6N2XGLW Coilcraft

L3, L4 6.8 nH 0402HP-6N8XGLW Coilcraft

L6, L7 9.0 nH 0402HP-9NOXGLW Coilcraft

This data is from the
AM3102 Application
Note.[3]

Table 3: Estimated Performance Trade-offs of Cascading
an External Filter

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.minicircuits.com/app/AN75-008.pdf
https://www.minicircuits.com/app/AN75-008.pdf
https://www.minicircuits.com/app/AN75-008.pdf
https://www.benchchem.com/product/b10768044/docs?utm_src=pdf-body#technical-support-center-am3102-out-of-band-rejection-enhancement
https://ieeexplore.ieee.org/document/10306661/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10768044?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

. Estimated Rejection Estimated Additional
External Filter Type .
Improvement (dB) Insertion Loss (dB)
Simple LC Low-Pass/High-
15-25 05-15
Pass
3-pole Bandpass Filter 20-40 1.0-25
SAW Filter 30-50 20-4.0

Note: These are estimates and
actual performance will
depend on the specific filter
chosen and the

implementation.

Experimental Protocols
Protocol 1: Measuring Baseline Out-of-Band Rejection

Objective: To measure the out-of-band rejection of the AM3102 in its current configuration.
Equipment:

e Vector Network Analyzer (VNA)

e AM3102 evaluation board or your experimental setup

e 50-ohm coaxial cables and adapters

Procedure:

» Calibrate the VNA over a frequency range that extends well beyond the expected passband
of the AM3102 (e.g., 100 MHz to 3 GHz).

e Connect port 1 of the VNA to the RF input of the AM3102 board and port 2 to the RF output.
o Power on the AM3102 and set the digital control lines to select the desired passband.

o Measure the S21 (insertion loss) across the calibrated frequency range.
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» The out-of-band rejection is the difference in dB between the insertion loss in the passband
and the attenuation in the stopband.

Protocol 2: Characterizing the Performance of a
Cascaded Filter

Objective: To quantify the improvement in out-of-band rejection after adding an external filter.
Equipment:

e Same as Protocol 1

e The external filter to be tested

Procedure:

Follow steps 1-5 of Protocol 1 to establish the baseline performance.

» Disconnect the setup and insert the external filter in series with the AM3102. The order
(before or after the AM3102) may impact performance, so it is advisable to test both
configurations.

o Reconnect the VNA to the input of the filter chain and the output of the AM3102.

e Measure the S21 of the combined filter chain.

o Compare the new out-of-band rejection measurement with the baseline to determine the
improvement. Also, note the increase in insertion loss within the passband.

The following diagram illustrates the concept of cascading an external filter with the AM3102:
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Improved Setup with Cascaded Filter
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Cascading an external filter with the AM3102.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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